Jasmonic acids

Jasmonic acids are natural plant hormones that play a crucial role in the regulation of various physiological processes, including seed development, fruit ripening, and defense against pathogens. These compounds are derived from carotenoids through complex biosynthetic pathways involving enzymes such as allene oxide synthase (AOS) and jasmonate synthase (JAS). Jasmonic acid can exist in two forms: the cis- and trans-isomers, with the cis-form being more active. It functions as a signaling molecule, triggering responses to environmental stressors and promoting the synthesis of antimicrobial compounds. In agricultural applications, synthetic jasmonic acids are used as growth regulators and have been shown to enhance crop resistance to pests and diseases. Additionally, these acids serve as important intermediates in the pharmaceutical industry for synthesizing various bioactive molecules.